Cas no 38425-80-8 (Benzenepentanenitrile, g-methyl-d-oxo-)

• Product Name: Benzenepentanenitrile, g-methyl-d-oxo-
• CAS No: 38425-80-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 321185
• PubChem ID: 15741639
• Update Time: 2025-04-19

Benzenepentanenitrile, g-methyl-d-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanenitrile, g-methyl-d-oxo-
• 4-methyl-5-oxo-5-phenylpentanenitrile
• 4-Benzoylvaleronitrile
• 4-Methyl-5-oxo-5-phenylvaleronitrile
• Valeronitrile,4-benzoyl- (6CI,7CI)
• Valeronitrile, 4-benzoyl-
• 38425-80-8
• Benzenepentanenitrile, gamma-methyl-delta-oxo-
• DTXSID40959326

• Inchi： 1S/C12H13NO/c1-10(6-5-9-13)12(14)11-7-3-2-4-8-11/h2-4,7-8,10H,5-6H2,1H3
• InChI Key： IMOJZELJZGDLMZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)CCC#N

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų